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Compound of Interest

Compound Name: N-(NBD-Aminolauroyl)safingol

Cat. No.: B1430779 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with N-(NBD-Aminolauroyl)safingol. The following

procedures for handling and disposal are designed to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
Due to the absence of a specific Safety Data Sheet (SDS) for N-(NBD-Aminolauroyl)safingol,
the following PPE recommendations are based on the safety protocols for the structurally

similar compound C6 NBD Safingol and general best practices for handling fluorescently-

labeled lipids and potentially bioactive compounds.
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PPE Category Item
Specification/Recommend
ation

Eye Protection Safety Glasses or Goggles
Must be worn at all times to

protect against splashes.

Hand Protection Nitrile Gloves

Wear standard laboratory

nitrile gloves. Change gloves

immediately if contaminated.

Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect skin

and clothing.

Respiratory Protection Not Generally Required

Use in a well-ventilated area. If

creating aerosols or handling

large quantities, a fume hood

is recommended.

Safe Handling and Operational Workflow
N-(NBD-Aminolauroyl)safingol is a fluorescently labeled sphingolipid analog. The safingol

backbone is a protein kinase C inhibitor and has been evaluated in clinical trials, where

toxicities such as hemolysis and hepatic enzyme elevation were observed at high doses.[1][2]

The NBD (nitrobenzoxadiazole) fluorophore is a widely used fluorescent tag, generally

considered to have low cytotoxicity.[3]

Experimental Workflow:

The following diagram outlines the standard operational workflow for handling N-(NBD-
Aminolauroyl)safingol, from preparation to post-experiment cleanup.
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Standard operational workflow for N-(NBD-Aminolauroyl)safingol.
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Disposal Plan
Proper disposal of fluorescent materials is essential to prevent environmental contamination.[4]

[5] Waste containing N-(NBD-Aminolauroyl)safingol should be treated as chemical waste.

Waste Segregation and Disposal Steps:

Liquid Waste:

Collect all aqueous and organic solutions containing the compound in a designated,

labeled, and sealed hazardous waste container.

Do not pour down the drain.

Solid Waste:

Contaminated consumables such as pipette tips, tubes, and gloves should be collected in

a separate, clearly labeled hazardous waste bag or container.

Disposal:

All waste containers must be disposed of through your institution's environmental health

and safety (EHS) office or a certified hazardous waste disposal service.[4]

Follow all local, state, and federal regulations for hazardous waste disposal.[6][7]

The following diagram illustrates the decision-making process for the disposal of waste

generated from experiments using N-(NBD-Aminolauroyl)safingol.
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Disposal workflow for N-(NBD-Aminolauroyl)safingol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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